Shishijimicin A

• Molecular Formula: C46H52N4O12S4
• Molecular Weight: 981.2 g/mol
• IUPAC Name: methyl N-[(1R,4Z,8S,13Z)-1-hydroxy-8-[(2R,3R,4R,5R,6R)-4-hydroxy-5-(6-hydroxy-9H-pyrido[3,4-b]indole-1-carbonyl)-3-[(2S,4S,5S)-4-methoxy-5-(propan-2-ylamino)oxan-2-yl]oxy-6-methyl-5-methylsulfanyloxan-2-yl]oxy-13-[2-(methyltrisulfanyl)ethylidene]-11-oxo-10-bicyclo[7.3.1]trideca-4,9-dien-2,6-diynyl]carbamate
• InChI: InChI=1S/C46H52N4O12S4/c1-24(2)48-31-23-59-35(21-34(31)57-4)62-40-42(54)46(63-6,41(53)39-37-27(15-18-47-39)28-20-26(51)13-14-30(28)49-37)25(3)60-43(40)61-33-12-10-8-9-11-17-45(56)22-32(52)38(50-44(55)58-5)36(33)29(45)16-19-65-66-64-7/h8-9,13-16,18,20,24-25,31,33-35,40,42-43,48-49,51,54,56H,19,21-23H2,1-7H3,(H,50,55)/b9-8-,29-16-/t25-,31+,33+,34+,35+,40-,42-,43+,45+,46-/m1/s1
• InChI Key: FVNYJZKDBPDHIP-UXLTXATLSA-N
• Isomeric SMILES: C[C@@H]1[C@]([C@@H]([C@H]([C@@H](O1)O[C@H]2C#C/C=C\C#C[C@@]\3(CC(=O)C(=C2/C3=C/CSSSC)NC(=O)OC)O)O[C@H]4C[C@@H]([C@H](CO4)NC(C)C)OC)O)(C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O)SC
• Canonical SMILES: CC1C(C(C(C(O1)OC2C#CC=CC#CC3(CC(=O)C(=C2C3=CCSSSC)NC(=O)OC)O)OC4CC(C(CO4)NC(C)C)OC)O)(C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O)SC
• synonyms: Shishijimicin A

Description

Shishijimicin A is a natural product found in Didemnum with data available.

Scientific Research Applications

1. Potent Cytotoxic Agent and Antibody-Drug Conjugates Design

Shishijimicin A, a scarce marine natural product, demonstrates highly potent cytotoxicities, positioning it as a potential payload or lead compound for antibody-drug conjugates (ADCs). Improved synthesis methods for Shishijimicin A and its analogues have been developed, with these analogues showing extremely potent cytotoxicities, suitable for targeting specific cancer cell lines (Nicolaou et al., 2018).

2. Application in Targeted Cancer Therapies

A series of linker-drugs based on Shishijimicin A were designed, synthesized, and biologically evaluated, anticipating their use in constructing ADCs for targeted cancer therapy. These linker-drugs demonstrated promising in vitro plasma stability and targeted cytotoxicity, making them potential candidates for cancer treatment (Nicolaou et al., 2020).

3. DNA Binding and Cleavage Mechanism

Shishijimicin A's mechanism of action involves binding and scission of double-stranded DNA. Studies indicate that its DNA strand scissions are caused by 1,4-benzenoid diradicals formed upon activation, with its β-carboline moiety playing a role in the binding through intercalation. This understanding contributes to its application as an anti-cancer agent due to its DNA-cleaving capabilities (Zhang et al., 2019).

4. Enediyne Antitumor Antibiotics Family

Shishijimicin A belongs to the enediyne antitumor antibiotics family, known for their exceptional potency and unique DNA cleavage mechanisms. This class of antibiotics, which includes Shishijimicin A, has shown potent inhibitory activity against a wide range of tumor cells, further highlighting its potential as an antitumor agent (Gu Jue-fen, 2005).